N-(3-chloro-2-methylphenyl)-2-((6-(2-(2-methoxyphenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-[6-[2-(2-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C24H21ClN4O2S2/c1-14-17(25)8-6-9-18(14)27-21(30)13-32-22-12-11-19(28-29-22)23-15(2)26-24(33-23)16-7-4-5-10-20(16)31-3/h4-12H,13H2,1-3H3,(H,27,30)
• InChI Key: OIUFYPLNTRBICW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CSC2=NN=C(C=C2)C3=C(N=C(S3)C4=CC=CC=C4OC)C
• Molecular Formula: C24H21ClN4O2S2
• Molecular Weight: 497.0 g/mol
• CAS No.: 954698-26-1

Description

N-(3-chloro-2-methylphenyl)-2-((6-(2-(2-methoxyphenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H21ClN4O2S2 and its molecular weight is 497.03. The purity is usually 95%.
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Scientific Research Applications

Pyridazinone Derivatives in Medicinal Chemistry

• Overview : Pyridazinone derivatives, including compounds similar to N-(3-chloro-2-methylphenyl)-2-((6-(2-(2-methoxyphenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide, have been extensively studied for their pharmacological activities.
• Applications : These compounds show a range of activities including cardiac, neuroprotective, dermatological, and cytostatic effects, indicating potential use in various therapeutic areas (Habernickel, 2002).

Anticancer Properties

• Anticancer Activity : A related class of compounds, N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides, demonstrated significant anticancer activity against human lung adenocarcinoma cells. This suggests that similar structures, like this compound, might also exhibit anticancer properties (Evren et al., 2019).

Role in Enzyme Inactivation

• Enzyme Inactivation : Thiouracil derivatives, similar in structure to this compound, are used as irreversible inactivators of human enzymes like myeloperoxidase, which are potential targets for the treatment of cardiovascular diseases (Moscovitz et al., 2018).

Herbicide Metabolism

• Herbicide Metabolism : Research on chloroacetamide herbicides, which share some structural similarities, indicates a complex metabolic pathway involving the liver's cytochrome P450 system. This suggests that compounds like this compound could undergo similar metabolic pathways (Coleman et al., 2000).

Pyridazinone Derivatives as Insecticides

• Insecticidal Activity : Certain pyridine derivatives have been found to possess significant insecticidal activity, suggesting potential agricultural applications for similar compounds like this compound (Bakhite et al., 2014).